Cas no 5748-42-5 (4-(4-T-butylphenyl)benzoic acid)
5748-42-5 structure
Product Name:4-(4-T-butylphenyl)benzoic acid
CAS No:5748-42-5
MF:C17H18O2
MW:254.323625087738
MDL:MFCD01631300
CID:46151
PubChem ID:87564867
Update Time:2025-04-18
4-(4-T-butylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid
- 4-(4-tert-Butylphenyl)benzoic acid
- 4'-tert-Butyl[1,1'-biphenyl]-4-carboxylic acid
- 4-tert-Butyl-biphenyl-4'-carbonsaeure
- 4-tert-Butylbiphenyl-4'-carboxylic Acid
- 4-(4-T-BUTYLPHENYL)BENZOIC ACID
- 4'-tert-Butyl-4-biphenylcarboxylic acid
- 4-(4-tert-Butylphenyl)benzoicAcid
- HZIOPONJCVOCFE-UHFFFAOYSA-N
- BDBM50061000
- VZ35211
- 4'-tert-butylbiphenyl-4-carboxylic acid
- 4-tert-Butylbiphenyl-4'-carbo
- AS-68026
- CHEMBL322977
- SCHEMBL2053275
- DTXSID10337278
- 4'-tert-Butyl-1,1'-Biphenyl-4-Carboxylic Acid
- 4''-tert-Butyl-biphenyl-4-carboxylic acid
- MFCD01631300
- BB 0223782
- 4'-tert-Butyl[1,1'-biphenyl]-4-carboxylic acid #
- Biphenyl-4-carboxylic acid, 4'-(1,1-dimethylethyl)-
- SY051414
- 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylicacid
- 4'-TERT-BUTYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
- CS-0046857
- 5748-42-5
- B1986
- AKOS004118873
- 4 inverted exclamation mark -(tert-Butyl)-[1,1 inverted exclamation mark -biphenyl]-4-carboxylic Acid
- A869669
- 4-(4-T-butylphenyl)benzoic acid
-
- MDL: MFCD01631300
- Inchi: 1S/C17H18O2/c1-17(2,3)15-10-8-13(9-11-15)12-4-6-14(7-5-12)16(18)19/h4-11H,1-3H3,(H,18,19)
- InChI Key: HZIOPONJCVOCFE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 254.13100
- Monoisotopic Mass: 254.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.087
- Boiling Point: 392.9°C at 760 mmHg
- Flash Point: 185.4°C
- Refractive Index: 1.564
- PSA: 37.30000
- LogP: 4.34930
- Solubility: Not determined
4-(4-T-butylphenyl)benzoic acid Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Safety Term:S26-S36/37/39
- Risk Phrases:R36/37/38
4-(4-T-butylphenyl)benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(4-T-butylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114803-5g |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 5g |
$306.74 | 2023-09-01 | |
| Alichem | A019114803-25g |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 25g |
$938.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55650-1g |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 1g |
¥140.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55650-5g |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 5g |
¥692.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55650-250mg |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 250mg |
¥36.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55650-25g |
4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid |
5748-42-5 | 95% | 25g |
¥2602.0 | 2024-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1986-1g |
4-(4-T-butylphenyl)benzoic acid |
5748-42-5 | 98.0%(GC&T) | 1g |
¥755.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1986-5g |
4-(4-T-butylphenyl)benzoic acid |
5748-42-5 | 98.0%(GC&T) | 5g |
¥3350.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1986-1G |
4-(4-tert-Butylphenyl)benzoic Acid |
5748-42-5 | >98.0%(GC)(T) | 1g |
¥750.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1986-5G |
4-(4-tert-Butylphenyl)benzoic Acid |
5748-42-5 | >98.0%(GC)(T) | 5g |
¥2500.00 | 2024-04-16 |
4-(4-T-butylphenyl)benzoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5748-42-5 (4-(4-T-butylphenyl)benzoic acid) Related Products
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- 17484-28-5(Benzoic acid,3-(1,1-dimethylethyl)-5-methyl-)
- 98-73-7(4-Tert-Butylbenzoic acid)
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- 10196-68-6(Benzoic acid,4-(1,1-dimethylethyl)-, barium salt (2:1))
- 2359-09-3(5-tert-Butyl-isophthalic acid)
- 1215206-74-8(3'-Ethylbiphenyl-3-carboxylic acid)
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